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Compound of Interest

Compound Name: 3,5-Dimethyl-2-vinylpyrazine-d3

Cat. No.: B12363752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dimethyl-2-vinylpyrazine-d3 is the deuterated isotopologue of 3,5-dimethyl-2-

vinylpyrazine, a naturally occurring volatile organic compound found in various food products,

contributing to their characteristic aroma. The incorporation of deuterium atoms into the vinyl

group of the molecule makes it a valuable tool in analytical chemistry, primarily as an internal

standard for quantitative analysis by mass spectrometry-based techniques. This guide provides

a comprehensive overview of the molecular properties, a plausible synthesis protocol, and its

principal application in stable isotope dilution analysis (SIDA).

Core Molecular Data
The key quantitative data for 3,5-Dimethyl-2-vinylpyrazine-d3 are summarized in the table

below, providing a clear comparison of its fundamental properties.
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Property Value

Molecular Formula C₈H₇D₃N₂

IUPAC Name
3,5-dimethyl-2-(1,2,2-

trideuterioethenyl)pyrazine[1]

Molecular Weight 137.20 g/mol [1]

Exact Mass 137.103228565 Da[1]

Physicochemical Properties
Property Value

XLogP3 1.4

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 1

Topological Polar Surface Area 25.8 Å²

Heavy Atom Count 10

Formal Charge 0

Complexity 122

Experimental Protocols
While a specific, detailed synthesis protocol for 3,5-Dimethyl-2-vinylpyrazine-d3 is not readily

available in the public domain, a plausible synthetic route can be devised based on established

organic chemistry reactions for deuterated vinyl compounds. The following protocol outlines a

potential two-step synthesis involving a Grignard reaction with a deuterated vinyl source

followed by a coupling reaction.

Objective: To synthesize 3,5-Dimethyl-2-vinylpyrazine-d3.

Materials:
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2-Chloro-3,5-dimethylpyrazine

Magnesium turnings

Tribromoethylene-d3

Anhydrous tetrahydrofuran (THF)

Palladium catalyst (e.g., Pd(PPh₃)₄)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

Step 1: Preparation of Deuterated Vinyl Grignard Reagent (Vinyl-d3-magnesium bromide)

Under an inert atmosphere (argon or nitrogen), activate magnesium turnings in a flame-

dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a

magnetic stirrer.

Add anhydrous THF to the flask to cover the magnesium turnings.

Dissolve tribromoethylene-d3 in anhydrous THF and add it to the dropping funnel.

Add a small amount of the tribromoethylene-d3 solution to the magnesium suspension to

initiate the Grignard reaction. Initiation may be aided by gentle heating or the addition of a

small crystal of iodine.

Once the reaction has started, add the remaining tribromoethylene-d3 solution dropwise at a

rate that maintains a gentle reflux.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the addition is complete, continue to reflux the mixture for an additional 30-60 minutes

to ensure complete formation of the Grignard reagent.

Cool the resulting dark solution of vinyl-d3-magnesium bromide to room temperature for use

in the next step.

Step 2: Cross-Coupling Reaction

In a separate flame-dried flask under an inert atmosphere, dissolve 2-chloro-3,5-

dimethylpyrazine and the palladium catalyst in anhydrous THF.

Slowly add the prepared vinyl-d3-magnesium bromide solution from Step 1 to the solution of

2-chloro-3,5-dimethylpyrazine and catalyst at room temperature with vigorous stirring.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature and quench it by the slow

addition of a saturated aqueous ammonium chloride solution.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 3,5-Dimethyl-2-
vinylpyrazine-d3.

Applications in Quantitative Analysis
The primary application of 3,5-Dimethyl-2-vinylpyrazine-d3 is as an internal standard in

stable isotope dilution analysis (SIDA).[2] This technique is a highly accurate method for

quantifying analytes in complex matrices, such as food, beverages, and biological samples.

The deuterated standard is chemically identical to the analyte of interest but has a different

mass, allowing for precise quantification by mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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